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This in-depth technical guide provides critical health and safety information for the handling of

phenyl acrylate (CAS No. 937-41-7). The following sections detail the physical and chemical

properties, hazard classifications, personal protective equipment (PPE) recommendations, first

aid measures, and proper storage and disposal procedures. Adherence to these guidelines is

crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
Phenyl acrylate is a colorless liquid utilized in the synthesis of advanced polymers, coatings,

and adhesives due to its ability to enhance UV absorption, rigidity, and thermal stability.[1][2][3]

A summary of its key physical and chemical properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1345186?utm_src=pdf-interest
https://www.benchchem.com/product/b1345186?utm_src=pdf-body
https://www.benchchem.com/product/b1345186?utm_src=pdf-body
https://www.specialchem.com/adhesives/product/polysciences-phenyl-acrylate
https://www.nbinno.com/article/other-organic-chemicals/phenyl-acrylate-cornerstone-advanced-coating-adhesive-formulations-ze
https://polysciences.com/products/phenyl-acrylate-min-95
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C9H8O2 [4][5]

Molecular Weight 148.16 g/mol [4][5]

Appearance Colorless Liquid [4][6][7]

Boiling Point 89 - 90 °C / 192.2 - 194 °F [4]

Specific Gravity 1.076 g/cm³ [4]

Flash Point 88 °C

Solubility Insoluble in water [8]

Stability Stable under normal conditions [4]

Hazard Identification and Classification
Phenyl acrylate is classified as a hazardous chemical and requires careful handling.[4] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Hazard Class Category Hazard Statement Reference

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[5][9]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[5][9]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory tract

irritation)

H335: May cause

respiratory irritation
[5][9]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

2

H411: Toxic to aquatic

life with long lasting

effects

[5]

Signal Word: Warning[4][5]
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Hazard Pictograms:

alt text

(Irritant)[5]

alt text

(Environmental Hazard)[5]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, appropriate personal protective equipment must be worn, and

engineering controls should be in place.

Control Recommendation Reference

Engineering Controls

Work in a well-ventilated area.

Use a properly operating

chemical fume hood. Ensure

eyewash stations and safety

showers are close to the

workstation.

[4][9]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.
[9][10]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber) and

protective clothing to prevent

skin contact.

[4][10]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH/MSHA approved

respirator with an organic

vapor cartridge.

[4]

Safe Handling and Storage
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Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.[4]

Keep away from heat, sparks, and open flames.

The inhibitor (MEHQ) requires the presence of oxygen to be effective; do not handle under

an inert atmosphere.[11]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Store at 4°C for long-term storage.[8][10]

Incompatible with strong oxidizing agents.[4][8]

First Aid Measures
In the event of exposure, immediate medical attention is necessary. The following first aid

procedures should be followed:
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Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][12]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention if

irritation persists.

[4][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get

immediate medical attention.

[4]

Ingestion

Do not induce vomiting. Clean

mouth with water and drink

plenty of water afterwards.

Never give anything by mouth

to an unconscious person. Get

immediate medical attention.

[4][12]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[4]
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Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways as it

is toxic to aquatic life.[4][6]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, diatomite, acid

binders, universal binders, sawdust) and place it in a suitable, closed container for disposal.

[9]

Disposal Considerations
Phenyl acrylate and its containers must be disposed of as hazardous waste.[4] Follow all

federal, state, and local regulations for hazardous waste disposal. Do not dispose of it in

household garbage or allow it to reach the sewage system.[9]

Experimental Protocols
Detailed experimental protocols for specific applications of phenyl acrylate are not publicly

available and should be developed by researchers based on the specific needs of their

experiments, always adhering to the safety precautions outlined in this guide and standard

laboratory safety practices.

General Decontamination Protocol:

Personnel Decontamination:

Follow the first aid measures for skin contact immediately.

Remove all contaminated clothing.

Surface Decontamination:

Absorb any spills with inert material.

Clean the affected surface with soap and water.

Wipe the area with a suitable solvent (e.g., ethanol) if necessary, ensuring proper

ventilation.

Dispose of all contaminated materials as hazardous waste.
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Workplace Exposure Monitoring:

Regular monitoring of the workplace air quality is recommended to ensure that exposure levels

remain below established limits. While specific occupational exposure limits for phenyl
acrylate are not widely established, principles of good industrial hygiene should be followed to

minimize exposure.[4]

Logical Relationships of Hazards and Control
Measures
The following diagram illustrates the relationship between the hazards associated with phenyl
acrylate and the necessary control measures to mitigate these risks.

Hazards of Phenyl Acrylate

Control Measures

Health Hazards
- Skin Irritation

- Serious Eye Irritation
- Respiratory Irritation

Engineering Controls
- Fume Hood
- Ventilation

- Eyewash/Shower

Mitigated by

Personal Protective Equipment (PPE)
- Goggles/Face Shield

- Gloves
- Protective Clothing

- Respirator

Mitigated by

Administrative Controls
- Safe Work Practices

- Training
- Storage & Disposal

Mitigated by

Environmental Hazards
- Toxic to Aquatic Life Managed by

Physical Hazards
- Combustible Liquid

Managed by
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Click to download full resolution via product page

Caption: Hazard and Control Measure Relationships for Phenyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. nbinno.com [nbinno.com]

3. polysciences.com [polysciences.com]

4. fishersci.com [fishersci.com]

5. Phenyl acrylate | C9H8O2 | CID 61242 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. Phenyl Acrylate | 937-41-7 [chemicalbook.com]

8. Phenyl acrylate, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

9. s3.amazonaws.com [s3.amazonaws.com]

10. technochemical.com [technochemical.com]

11. petrochemistry.eu [petrochemistry.eu]

12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Phenyl Acrylates: A Comprehensive Technical Guide to
Health and Safety Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345186#health-and-safety-handling-precautions-for-
phenyl-acrylate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1345186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345186?utm_src=pdf-body
https://www.benchchem.com/product/b1345186?utm_src=pdf-custom-synthesis
https://www.specialchem.com/adhesives/product/polysciences-phenyl-acrylate
https://www.nbinno.com/article/other-organic-chemicals/phenyl-acrylate-cornerstone-advanced-coating-adhesive-formulations-ze
https://polysciences.com/products/phenyl-acrylate-min-95
https://www.fishersci.com/store/msds?partNumber=AAL1181906&productDescription=PHENYL+ACRYLATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-acrylate
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11819&PLANT=d__ALF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6433932.htm
https://www.fishersci.com/shop/products/phenyl-acrylate-97-thermo-scientific/AAL1181914
https://www.fishersci.com/shop/products/phenyl-acrylate-97-thermo-scientific/AAL1181914
https://s3.amazonaws.com/beantown/225490.pdf
https://www.technochemical.com/polysciences/pdf/02644.pdf
https://www.petrochemistry.eu/wp-content/uploads/2018/01/Dos-and-Donts-EN-1.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1345186#health-and-safety-handling-precautions-for-phenyl-acrylate
https://www.benchchem.com/product/b1345186#health-and-safety-handling-precautions-for-phenyl-acrylate
https://www.benchchem.com/product/b1345186#health-and-safety-handling-precautions-for-phenyl-acrylate
https://www.benchchem.com/product/b1345186#health-and-safety-handling-precautions-for-phenyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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